Cas no 14815-14-6 (N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide)

• Product Name: N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide
• CAS No: 14815-14-6
• MF: C₁₀H₁₄F₆N₂O₂
• MW: 308.22078371048
• CID: 96547
• PubChem ID: 5052022
• Update Time: 2025-10-24

N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-[6-[(2,2,2-trifluoroacetyl)amino]hexyl]acetamide
• N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide
• N,N'-Bis(2,2,2-trifluoroacetyl)hexane-1,6-diamine
• 14815-14-6
• E83209
• SROHYHMPDSABTC-UHFFFAOYSA-N
• DTXSID70407825
• AKOS003884950
• N,N'-(Hexane-1,6-diyl)bis(2,2,2-trifluoroacetamide)
• N,N'-1,6-Hexanediylbis[2,2,2-trifluoroacetamide]
• Acetamide, N,N'-1,6-hexanediylbis[2,2,2-trifluoro-
• N,N'-hexane-1,6-diylbis(2,2,2-trifluoroacetamide)

• Inchi： 1S/C10H14F6N2O2/c11-9(12,13)7(19)17-5-3-1-2-4-6-18-8(20)10(14,15)16/h1-6H2,(H,17,19)(H,18,20)
• InChI Key： SROHYHMPDSABTC-UHFFFAOYSA-N
• SMILES： FC(C(NCCCCCCNC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 308.09594667g/mol
• Monoisotopic Mass: 308.09594667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide

Professional Introduction to Compound with CAS No. 14815-14-6 and Product Name: N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide

The compound with CAS No. 14815-14-6 and the product name N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biomolecular interactions. The presence of trifluoroacetamide functional groups and the hexanediylbis bridge provides a distinctive framework that influences its chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide molecule exemplifies this trend, leveraging the electron-withdrawing nature of fluorine atoms to modulate its pharmacokinetic profile. This modification has been shown to prolong the half-life of bioactive molecules and enhance their bioavailability, making it a promising candidate for therapeutic applications.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have utilized N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide as a precursor in the development of novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its efficacy in modulating enzyme activity by serving as a scaffold for covalent inhibitors. The hexanediylbis linkage allows for precise spatial orientation of functional groups, enabling tailored interactions with biological targets such as kinases and proteases.

Advances in computational chemistry have further enhanced the utility of N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties. These simulations have revealed that the trifluoroacetamide groups contribute significantly to the compound's binding efficacy by forming critical hydrogen bonds and hydrophobic interactions with target proteins. This has guided the design of next-generation analogs with improved pharmacological profiles.

The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has been explored as a component in materials science applications, particularly in the development of advanced polymers with unique thermal and chemical properties. The incorporation of fluorine atoms enhances the material's resistance to degradation and improves its performance under extreme conditions. This dual functionality makes N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide a valuable asset in both pharmaceutical and industrial contexts.

Recent experimental studies have highlighted the compound's potential in addressing neurological disorders. Researchers have observed that derivatives of N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide exhibit neuroprotective effects by modulating neurotransmitter release and reducing oxidative stress. These findings align with emerging trends in neuropharmacology, where fluorinated compounds are increasingly recognized for their ability to cross the blood-brain barrier efficiently. The precise structural features of this molecule allow it to interact selectively with neuronal receptors without significant off-target effects.

The synthesis of N,N'-1,6-Hexanediylbis2,2,2-trifluoroacetamide presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However， recent innovations in catalytic chemistry have simplified these procedures considerably. Transition metal-catalyzed reactions now enable more efficient access to this compound， reducing both cost and environmental impact.

In conclusion，the compound with CAS No. 14815-14-6 and its commercial counterpart N,N'-1，6-Hexanediylbis２，２，２-trifluoroacetamide represent a cornerstone in modern chemical biology。 Its unique structural features， combined with its multifaceted applications， position it as a key player in pharmaceutical development， materials science， and beyond。 As research continues to uncover new possibilities， this compound is poised to play an increasingly pivotal role in advancing scientific understanding and therapeutic innovation.